Cas no 896307-28-1 (8-(2,5-dimethoxyphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(2,5-dimethoxyphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 896307-28-1
• MF: C₂₁H₂₅N₅O₅
• MW: 427.453704595566
• CID: 5479102
• PubChem ID: 16615270
• Update Time: 2025-07-15

8-(2,5-dimethoxyphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-(2,5-dimethoxyphenyl)-2-(2-ethoxyethyl)-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• AKOS001372734
• UPCMLD0ENAT5815278:001
• F2583-0366
• 8-(2,5-dimethoxyphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• Z237576230
• 896307-28-1
• 8-(2,5-dimethoxyphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C21H25N5O5/c1-6-31-10-9-24-19(27)17-18(23(3)21(24)28)22-20-25(17)12-13(2)26(20)15-11-14(29-4)7-8-16(15)30-5/h7-8,11-12H,6,9-10H2,1-5H3
• InChI Key： IQBUMYJVADGCFT-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C4C=C(C=CC=4OC)OC)C(C)=CN23)N(C)C(N1CCOCC)=O

Computed Properties

• Exact Mass: 427.18556891g/mol
• Monoisotopic Mass: 427.18556891g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 90.5Ų

Additional information on 8-(2,5-dimethoxyphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 8-(2,5-dimethoxyphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 896307-28-1)

8-(2,5-dimethoxyphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 896307-28-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazopurines and is characterized by its unique structural features and potential biological activities. The compound's molecular formula is C₂₀H₂₆N₆O₄, and it has a molecular weight of approximately 406.45 g/mol.

The imidazopurine scaffold is a versatile core structure that has been extensively studied for its diverse biological properties. 8-(2,5-dimethoxyphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is particularly interesting due to its potential as a lead compound for the development of novel therapeutic agents. Recent research has highlighted its anti-inflammatory and anti-cancer properties, making it a promising candidate for further investigation.

In terms of its chemical structure, the compound features a imidazopurine core with several functional groups that contribute to its biological activity. The presence of dimethoxyphenyl and ethoxyethyl substituents on the imidazopurine ring system imparts unique pharmacological properties. These substituents are known to influence the compound's solubility, stability, and bioavailability, which are crucial factors in drug development.

The synthesis of 8-(2,5-dimethoxyphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes. For instance, the use of transition-metal catalysts and microwave-assisted synthesis has significantly improved the efficiency of the synthesis process.

In preclinical studies, 8-(2,5-dimethoxyphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has demonstrated potent anti-inflammatory effects in various animal models. These effects are attributed to its ability to inhibit key inflammatory mediators such as cytokines and chemokines. Additionally, the compound has shown promise in reducing oxidative stress and modulating immune responses.

The anti-cancer potential of 8-(2,5-dimethoxyphenyl)-3-(2-ethoxyethyl)-1,7-dimethyl-1H,2H,3H,4H-imidazo[1， 2-g]purine- ２， ４－dione has also been explored in several studies. In vitro experiments have shown that the compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. Furthermore, preliminary in vivo studies have indicated that the compound can effectively inhibit tumor growth without causing significant toxicity to normal tissues.

The pharmacokinetic properties of 8-(2， ５－dimethoxyphenyl) - ３ - (２ - ethoxyethyl) - １， ７ - dimethyl - １Ｈ， ２Ｈ， ３Ｈ， ４Ｈ， ８Ｈ - imidazo [１， ２ - g] purine - ２， ４ - dione have been investigated to assess its suitability for clinical applications. Studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. These properties are essential for ensuring that the drug can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

To further enhance its therapeutic potential and reduce side effects, researchers are exploring various drug delivery systems for 8-(２，５－dimethoxyphenyl) - ３ - (２ - ethoxyethyl) - １，７ - dimethyl - １Ｈ，２Ｈ，３Ｈ，４Ｈ，８Ｈ - imidazo [１，２ - g] purine - ２，４ - dione. Nanoparticle-based delivery systems have shown promise in improving the drug's stability and targeting efficiency. These systems can protect the compound from degradation in the bloodstream and facilitate its uptake by target cells.

In conclusion, ８ -(２ ,５ － dimethoxyphenyl) -３ -(２ － ethoxyethyl) -１ ,７ － dimethyl －１ Ｈ ,２ Ｈ ,３ Ｈ ,４ Ｈ ,８ Ｈ － imidazo [１ ,２ － g] purine －２ ,４ － dione (CAS No.８９６３０７－２８－１) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts aim to optimize its properties and explore new applications in various disease areas.